Cas no 1251604-88-2 (N-(3,4-difluorophenyl)-N-(4-fluorophenyl)methyl-1,2,4triazolo4,3-apyridine-8-sulfonamide)

N-(3,4-difluorophenyl)-N-(4-fluorophenyl)methyl-1,2,4triazolo4,3-apyridine-8-sulfonamide structure
1251604-88-2 structure
Product Name:N-(3,4-difluorophenyl)-N-(4-fluorophenyl)methyl-1,2,4triazolo4,3-apyridine-8-sulfonamide
CAS No:1251604-88-2
MF:C19H13F3N4O2S
MW:418.392332792282
CID:5882817
PubChem ID:49665024
Update Time:2024-01-16

N-(3,4-difluorophenyl)-N-(4-fluorophenyl)methyl-1,2,4triazolo4,3-apyridine-8-sulfonamide Chemical and Physical Properties

Names and Identifiers

    • N-(3,4-difluorophenyl)-N-(4-fluorophenyl)methyl-1,2,4triazolo4,3-apyridine-8-sulfonamide
    • N-(3,4-difluorophenyl)-N-(4-fluorobenzyl)-[1,2,4]triazolo[4,3-a]pyridine-8-sulfonamide
    • F3406-7383
    • N-(3,4-difluorophenyl)-N-[(4-fluorophenyl)methyl]-[1,2,4]triazolo[4,3-a]pyridine-8-sulfonamide
    • 6-cyclopropyl-4-(4-methoxyphenyl)-2-(methylthio)nicotinonitrile
    • CHEMBL4560440
    • 1251604-88-2
    • AKOS021971669
    • Inchi: 1S/C19H13F3N4O2S/c20-14-5-3-13(4-6-14)11-26(15-7-8-16(21)17(22)10-15)29(27,28)18-2-1-9-25-12-23-24-19(18)25/h1-10,12H,11H2
    • InChI Key: ZOUGRKOOLPZQAB-UHFFFAOYSA-N
    • SMILES: S(C1=CC=CN2C=NN=C21)(N(C1C=CC(=C(C=1)F)F)CC1C=CC(=CC=1)F)(=O)=O

Computed Properties

  • Exact Mass: 418.071
  • Monoisotopic Mass: 418.071
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 5
  • Complexity: 656
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 76A^2
  • XLogP3: 3.7

N-(3,4-difluorophenyl)-N-(4-fluorophenyl)methyl-1,2,4triazolo4,3-apyridine-8-sulfonamide Pricemore >>

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